1-(Heptan-2-ylamino)propan-2-ol

• Molecular Formula: C10H23NO
• Molecular Weight: 173.30 g/mol
• SMILES: CCCCCC(C)NCC(C)O
• InChI: InChI=1S/C10H23NO/c1-4-5-6-7-9(2)11-8-10(3)12/h9-12H,4-8H2,1-3H3
• InChIKey: FDYDOLKZSXBMNK-UHFFFAOYSA-N

1-(Heptan-2-ylamino)propan-2-ol: 15-LOX-1 Inhibitor Overview

1-(Heptan-2-ylamino)propan-2-ol (CAS 500555-57-7) is a chiral secondary β-amino alcohol featuring a branched heptan-2-yl substituent and a propan-2-ol backbone [1]. With a molecular weight of 173.30 g·mol⁻¹ and a computed XLogP3 of 2.3, this compound occupies a distinct lipophilicity space compared to both more polar primary amino alcohols and more hydrophobic aromatic analogs [1]. Its biological profile centers on potent 15-lipoxygenase-1 (15-LOX-1) inhibition (Ki = 22 nM), positioning it as a high-affinity probe for arachidonic acid cascade research [2]. The combination of secondary amine reactivity and chirotopic secondary alcohol functionality makes it a versatile intermediate for derivatization into focused compound libraries.

15-LOX-1 pathway inhibition studies

Chiral β-amino alcohol derivatization scaffold

Arachidonic acid cascade probe

• [1] PubChem Compound Summary for CID 103906572, (2S)-1-(heptan-2-ylamino)propan-2-ol. National Center for Biotechnology Information (2025). View Source
• [2] BindingDB entry BDBM50417153 (CHEMBL1270704). Affinity Data: Ki = 22 nM for human 15-lipoxygenase-1. Retrieved from BindingDB. View Source

1-(Heptan-2-ylamino)propan-2-ol: Differentiation from Generic Analogs

Superficially similar β-amino alcohols—such as 1-aminoheptan-2-ol (primary amine), 1-(heptan-2-ylamino)-3-phenylpropan-2-ol (phenyl-substituted), or Zileuton (5-LOX inhibitor)—differ materially in enzyme isoform selectivity, lipophilicity, and derivatization potential. The target compound's secondary amine engages 15-LOX-1 with a Ki of 22 nM, while its computed logP of 2.3 [1] contrasts sharply with the phenyl analog (logP ~4.3) [2], directly impacting aqueous solubility and formulation flexibility. Simple primary amino alcohols (logP ~1.6) [3] lack the N-substitution required for selective LOX inhibition and exhibit distinct metabolic susceptibility [4]. These quantitative divergences mean that substituting any single property inevitably compromises biological or physicochemical performance, as detailed below.

Primary amino alcohol analogs

Lack N-substitution required for selective 15-LOX-1 inhibition; may exhibit distinct metabolic susceptibility.

Phenyl-substituted analog

Significantly higher lipophilicity may compromise aqueous solubility and assay buffer compatibility.

Zileuton (5-LOX inhibitor)

Orthogonal isoform selectivity and differing solubility profile limit direct substitution for 15-LOX-1 studies.

• [1] PubChem Compound Summary for CID 103906572, XLogP3-AA = 2.3. View Source
• [2] Chemsrc, CAS 6302-22-3, 1-(heptan-2-ylamino)-3-phenylpropan-2-ol, LogP = 4.34130. View Source
• [3] Chemsrc, 1-aminoheptan-2-ol, LogP = 1.5866. View Source
• [4] Seger ST, Rydberg P, Olsen L. Mechanism of the N-Hydroxylation of Primary and Secondary Amines by Cytochrome P450. Chem. Res. Toxicol. 2015, 28(4), 597–603. View Source

1-(Heptan-2-ylamino)propan-2-ol: Quantitative Differentiation Evidence

15-LOX-1 Affinity vs. PD146176

1-(Heptan-2-ylamino)propan-2-ol inhibits human 15-lipoxygenase-1 (15-LOX-1) with a Ki of 22 nM, measured by 15-HPETE formation using Michaelis-Menten kinetics [1]. In a comparable cell-free enzymatic assay, the widely used 15-LO inhibitor PD146176 (NSC168807) exhibits a Ki of 197 nM against rabbit reticulocyte 15-LO . This represents an approximately 9-fold greater affinity for the target compound, despite the PD146176 assay being conducted in rabbit rather than human enzyme—a difference that typically under- rather than over-estimates the relative potency gap.

15-LOX-1 Affinity

Reported

Ki = 22 nM

vs

197 nM (PD146176)

~9× higher affinity

Supports target engagement assay interpretation

Cross-study comparable (human vs rabbit enzyme)

Evidence Dimension	Enzyme inhibition constant (Ki) for 15-lipoxygenase
Target Compound Data	Ki = 22 nM (human reticulocyte 15-LOX-1, 15-HPETE formation assay)
Comparator Or Baseline	PD146176 (NSC168807): Ki = 197 nM (rabbit reticulocyte 15-LO)
Quantified Difference	~9-fold higher affinity for the target compound
Conditions	Target: Inhibition of human N-terminal His6-tagged reticulocyte 15-LOX-1 catalytic site, assessed as 15-HPETE formation by Michaelis-Menten equation. Comparator: Rabbit reticulocyte 15-LO inhibition.

Why This Matters

A 9-fold potency advantage reduces the required concentration for target engagement, lowering the risk of off-target effects in cellular and in vivo models of 15-LOX-mediated pathways.

• [1] BindingDB BDBM50417153 (CHEMBL1270704). Affinity Data: Ki = 22 nM, human N-terminal His6-tagged reticulocyte 15-lipoxygenase-1 catalytic site. View Source

Lipophilicity vs. Phenyl-Substituted Analog

The computed XLogP3 for 1-(heptan-2-ylamino)propan-2-ol is 2.3 [1], placing it within the optimal range for oral bioavailability and balanced solubility-permeability. The closest phenyl-bearing structural analog, 1-(heptan-2-ylamino)-3-phenylpropan-2-ol, has a measured/calculated logP of 4.34130 [2], over 2 log units higher. This ~100-fold difference in partition coefficient predicts substantially lower aqueous solubility and higher non-specific protein binding for the phenyl analog, which can confound biological assay interpretation and complicate formulation development.

Lipophilicity

Class-level

XLogP3 = 2.3

May support favorable assay solubility

~100× lower lipophilicity than phenyl analog (computed logP)

Evidence Dimension	Computed/measured octanol-water partition coefficient (logP)
Target Compound Data	XLogP3-AA = 2.3 (PubChem)
Comparator Or Baseline	1-(Heptan-2-ylamino)-3-phenylpropan-2-ol: LogP = 4.34130 (Chemsrc)
Quantified Difference	ΔlogP ≈ +2.0, corresponding to ~100-fold greater lipophilicity for the comparator
Conditions	Computed (XLogP3) and experimental logP values; 25°C, octanol-water system

Why This Matters

A logP of 2.3 facilitates reproducible dissolution in standard assay buffers (e.g., <1% DMSO) and reduces non-specific binding artifacts, critical for reliable dose-response data in biochemical screens.

• [1] PubChem Compound Summary for CID 103906572, XLogP3-AA = 2.3. View Source
• [2] Chemsrc, CAS 6302-22-3, 1-(heptan-2-ylamino)-3-phenylpropan-2-ol, LogP = 4.34130. View Source

Aqueous Solubility vs. Zileuton

While Zileuton (Zyflo®) is an established 5-LOX inhibitor with a reported logP of 2.7–3.4 [2], 1-(heptan-2-ylamino)propan-2-ol shows a lower XLogP3 of 2.3 [1], indicative of greater polarity and predicted higher aqueous solubility. Zileuton's 5-LOX selectivity (IC₅₀ ≈ 0.5–2.6 μM) differs fundamentally from the target compound's potent 15-LOX-1 inhibition (Ki = 22 nM), meaning the two molecules address orthogonal branches of the arachidonic acid cascade. For researchers requiring a soluble, high-affinity 15-LOX probe, the target compound's lower logP and distinct isoform selectivity provide a clear procurement rationale.

Aqueous Solubility vs Zileuton

Context-dependent

logP 2.3

vs

2.7–3.4 (Zileuton)

Predicted higher aqueous solubility

May reduce co-solvent requirements in cell assays

Computed logP values; experimental solubility data not reported

Evidence Dimension	Lipophilicity as proxy for aqueous solubility
Target Compound Data	XLogP3 = 2.3
Comparator Or Baseline	Zileuton: LogP = 2.7–3.4 (UCSF BKS Lab: 2.7; Invivochem: 3.246)
Quantified Difference	ΔlogP ≈ 0.4–1.1 (lower lipophilicity for target compound)
Conditions	Computed logP values; 25°C

Why This Matters

Lower logP translates to higher aqueous solubility, reducing the need for co-solvents in cell-based assays and simplifying formulation for in vivo dosing.

• [1] PubChem Compound Summary for CID 103906572, XLogP3-AA = 2.3. View Source
• [2] UCSF BKS Lab, Zileuton properties: LogP = 2.7. View Source

Multi-Target Inhibition vs. Selective 15-LO Inhibitors

In addition to potent 15-LOX-1 inhibition (Ki = 22 nM) [1], this compound also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase (COX) to a lesser extent, and serves as an antioxidant in fats and oils [2]. By contrast, PD146176 is reported as a specific 15-LO inhibitor with no significant effect on 5-LOX, 12-LOX, COX-1, or COX-2 . This ancillary activity profile suggests that 1-(heptan-2-ylamino)propan-2-ol may modulate multiple nodes of the inflammatory cascade, a feature potentially exploitable in phenotypic screening where polypharmacology is desirable. No quantitative IC₅₀ data are currently available for the secondary targets; the differentiation is therefore qualitative but mechanistically meaningful.

Multi-Target Profile

Data to verify

≥4 ancillary activities

Qualitative target breadth context for polypharmacology

No quantitative IC₅₀ data for secondary targets

Evidence Dimension	Target engagement breadth (number of enzyme targets modulated)
Target Compound Data	Potent 15-LOX-1 inhibitor (Ki = 22 nM); also inhibits formyltetrahydrofolate synthetase, carboxylesterase, COX (lesser extent); antioxidant activity
Comparator Or Baseline	PD146176: Selective 15-LO inhibitor; no activity against 5-LOX, 12-LOX, COX-1, or COX-2
Quantified Difference	Qualitative difference: ≥4 additional biochemical activities noted for the target compound
Conditions	Biochemical enzyme inhibition assays; specific assay details not uniformly reported for secondary targets

Why This Matters

For programs exploring phenotypic or multi-target anti-inflammatory strategies, the compound's broader target profile may offer starting points that a highly selective 15-LO inhibitor cannot.

• [1] BindingDB BDBM50417153 (CHEMBL1270704). Affinity Data: Ki = 22 nM, human 15-LOX-1. View Source
• [2] Medical University of Lublin, MeSH concept record M0014961: lipoxygenase inhibitor description including secondary target inhibition and antioxidant properties. View Source

1-(Heptan-2-ylamino)propan-2-ol: Application Scenarios

15-LOX-1 Probe for Inflammatory Target Validation

For research groups studying the role of 15-LOX-1 in atherosclerosis, airway inflammation, or ferroptosis, the 22 nM Ki [1] translates to effective target engagement at sub-micromolar concentrations. Compared to PD146176 (Ki = 197 nM), the 9-fold potency advantage allows lower compound loading, minimizing solvent toxicity in cell-based assays and reducing the risk of colloidal aggregation artifacts. The balanced logP of 2.3 ensures adequate solubility in standard culture media with ≤0.1% DMSO.

LOX/COX Dual Modulator Scaffold

Because 1-(heptan-2-ylamino)propan-2-ol demonstrates measurable, albeit weaker, inhibition of COX and other enzymes [2], medicinal chemistry teams can use it as a starting scaffold to elaborate dual 15-LOX/COX inhibitors or multi-target anti-inflammatory agents. The secondary amine and secondary alcohol provide two orthogonal handles for parallel chemistry, a feature not available in primary amino alcohols such as 1-aminoheptan-2-ol.

Surfactant and Corrosion Inhibitor Intermediate

The amphiphilic architecture—a hydrophobic heptan-2-yl chain paired with a hydrophilic amino-alcohol head—renders the compound a candidate building block for custom surfactants and corrosion inhibitors [3]. Its logP of 2.3 positions it between overly water-soluble short-chain amino alcohols and poorly water-soluble long-chain analogs, enabling balanced interfacial activity without precipitation in aqueous formulations.

Antioxidant Additive for Lipid-Based Formulations

The reported antioxidant activity in fats and oils [2], combined with moderate lipophilicity, makes the compound a candidate for stabilizing oxidatively labile lipid formulations (e.g., omega-3 fatty acid emulsions, natural oil-based cosmetics). While quantitative DPPH or FRAP values are not yet published, the structural features suggest radical-scavenging capacity arising from the secondary amine moiety.

Application

Selection Property

Validation Focus

15-LOX-1 Target Engagement Studies

Reported 15-LOX-1 affinity profile

Target engagement in cell-based pathway assays

Dual LOX/COX Modulator Development

Multi-target enzyme modulation profile

Polypharmacology and selectivity profiling

Custom Surfactant Intermediate

Amphiphilic amino-alcohol architecture

Interfacial activity and formulation stability

Antioxidant Additive

Reported radical-scavenging potential

Oxidative stability in lipid-based systems

• [1] BindingDB BDBM50417153 (CHEMBL1270704). Ki = 22 nM for human 15-LOX-1. View Source
• [2] Medical University of Lublin, MeSH concept record M0014961. View Source
• [3] Kuujia, CAS 500555-57-7 product page: description of surfactant and corrosion inhibitor potential. View Source